5-(Chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole

• Molecular Formula: C8H11ClN2S
• Molecular Weight: 202.71 g/mol
• IUPAC Name: 5-(chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole
• InChI: InChI=1S/C8H11ClN2S/c9-5-7-10-8(11-12-7)6-3-1-2-4-6/h6H,1-5H2
• InChI Key: VNLMCAPYXHJOGB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=NSC(=N2)CCl

Description

5-(Chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole is a heterocyclic compound featuring a 1,2,4-thiadiazole core substituted with a chloromethyl (-CH$_2$Cl) group at position 5 and a cyclopentyl group at position 3. The thiadiazole ring system (comprising two nitrogen atoms and one sulfur atom) contributes to its electronic and steric uniqueness.

Preparation Methods

The synthesis of 5-(Chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole typically involves the reaction of cyclopentylamine with thiocarbohydrazide, followed by chloromethylation. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like hydrochloric acid. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

Nucleophilic Substitution at the Chloromethyl Group

The chloromethyl group (-CH₂Cl) undergoes nucleophilic substitution due to the electrophilic nature of the chlorine atom. This reaction is pivotal for functionalizing the molecule.

Reaction Type	Reagents/Conditions	Products	Mechanistic Notes
Alkoxy substitution	Sodium methoxide (NaOMe), ethanol	5-(Methoxymethyl)-3-cyclopentyl-1,2,4-thiadiazole	SN₂ mechanism dominates due to steric hindrance from the cyclopentyl group.
Amine substitution	Primary amines (e.g., NH₃, RNH₂)	5-(Aminomethyl)-3-cyclopentyl-1,2,4-thiadiazole derivatives	Yields depend on amine nucleophilicity; bulky amines show reduced reactivity .
Thiol substitution	Thiophenol (PhSH), K₂CO₃	5-(Phenylthiomethyl)-3-cyclopentyl-1,2,4-thiadiazole	Proceeds via polar aprotic solvents (e.g., DMF) under reflux .

Alkylation Reactions

The chloromethyl group acts as an alkylating agent, transferring the methyl group to nucleophilic targets.

Target Nucleophile	Conditions	Product	Applications
Thiols (e.g., glutathione)	Phosphate buffer (pH 7.4), 37°C	Covalent adducts with sulfur nucleophiles	Studied for protein inhibition and prodrug activation.
Amines (e.g., pyridine)	Room temperature, DCM	Quaternary ammonium salts	Used to modify solubility profiles for pharmacological studies .

Cyclization Reactions

The chloromethyl group facilitates ring-forming reactions, expanding the heterocyclic framework.

Reagent	Conditions	Product	Key Observations
Thiourea derivatives	P₂S₅, T3P reagent, 80–100°C	Bicyclic 1,3,4-thiadiazole-fused compounds	Lawesson’s reagent improves cyclization efficiency by 20–30% .
Hydrazines	H₂SO₄, reflux	Triazole-thiadiazole hybrids	Acidic conditions promote dehydration and ring closure .

Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions enable carbon–carbon bond formation.

Coupling Partner	Catalyst System	Product	Yield Optimization
Arylboronic acids	Pd(PPh₃)₄, K₂CO₃, DMF, 80°C	5-(Arylmethyl)-3-cyclopentyl-1,2,4-thiadiazoles	Electron-deficient aryl groups enhance reaction rates.
Alkynes	CuI, Pd(OAc)₂, PPh₃	Alkynylated derivatives	Sonication reduces reaction time by 50%.

Biological Alkylation Pathways

The compound forms covalent adducts with biological nucleophiles, influencing its pharmacological profile:

• Protein Binding : The chloromethyl group reacts with cysteine thiols in enzymes (e.g., kinases), leading to irreversible inhibition .

• DNA Interaction : Forms methyl adducts with guanine bases, contributing to observed genotoxicity in preclinical studies.

Stability and Degradation

• Hydrolytic Degradation : In aqueous solutions (pH > 9), the chloromethyl group hydrolyzes to a hydroxymethyl derivative, reducing bioactivity.

• Thermal Decomposition : Decomposes above 200°C, releasing HCl and forming 3-cyclopentyl-1,2,4-thiadiazole as a major byproduct.

Scientific Research Applications

5-(Chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole is a heterocyclic organic compound featuring a five-membered ring containing sulfur and nitrogen atoms. It has a chloromethyl group and a cyclopentyl substituent, giving it unique chemical properties. The molecular formula is $C_7H_9ClN_2S$, and its molecular weight is approximately 202.71 g/mol.

Synthesis
The synthesis of 5-(Chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole typically involves several steps:

• Formation of a thiadiazole ring: The process starts with the formation of the thiadiazole ring.
• Introduction of substituents: The chloromethyl group and the cyclopentyl substituent are introduced at specific positions on the thiadiazole ring.
• Chlorination: The chloromethyl group is introduced through a chlorination reaction.

Industrial methods may optimize these steps for higher yields and purity, often using continuous flow reactors.

Applications

• Organic Synthesis: It can serve as an intermediate for synthesizing other compounds. The presence of the chloromethyl group allows for various reactions, highlighting the compound's reactivity and potential for further functionalization.
• Medicinal Chemistry: The compound is notable for its potential biological activities. Preliminary studies suggest that this compound may exhibit antimicrobial and anticancer properties, though further research is needed to fully elucidate its mechanisms of action and therapeutic potential.
  • The chloromethyl group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially leading to inhibition or modification of their activity. Research into the interaction of 5-(Chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole with biological molecules has revealed that the chloromethyl group can form stable adducts with nucleophilic sites on proteins and enzymes, which may lead to the inhibition of enzymatic activity or disruption of cellular processes. The specific pathways involved are still under investigation but suggest potential applications in drug development.
• Pharmaceuticals: Due to its biological activity, it may have uses in pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-(Chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole involves its interaction with molecular targets such as enzymes and proteins. The chloromethyl group can form covalent bonds with nucleophilic sites on these targets, leading to inhibition or modification of their activity. The pathways involved in these interactions are still under investigation, but they are believed to involve the formation of stable adducts with the target molecules.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological and physicochemical properties of 1,2,4-thiadiazole derivatives are highly dependent on substituents. Below is a structural comparison with key analogues:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
5-(Chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole	5-(CH$_2$Cl), 3-cyclopentyl	C$8$H${11}$ClN$_2$S	202.52*	High lipophilicity and reactivity due to bulky cyclopentyl and chloromethyl groups
5-(Chloromethyl)-3-cyclopropyl-1,2,4-thiadiazole	5-(CH$_2$Cl), 3-cyclopropyl	C$6$H$7$ClN$_2$S	174.65	Smaller cyclopropyl ring reduces steric hindrance; moderate antimicrobial activity
5-Chloro-3-cyclobutyl-1,2,4-thiadiazole	5-Cl, 3-cyclobutyl	C$6$H$8$ClN$_2$S	175.66	Cyclobutyl enhances rigidity; anticancer potential noted
5-Chloro-3-(ethylsulfanyl)-1,2,4-thiadiazole	5-Cl, 3-SC$2$H$5$	C$4$H$6$ClN$2$S$2$	180.69	Sulfanyl group lowers electrophilicity; moderate antifungal activity
5-Chloro-3-(3-nitrophenyl)-1,2,4-thiadiazole	5-Cl, 3-(3-NO$2$C$6$H$_4$)	C$8$H$5$ClN$3$O$2$S	242.67	Nitro group introduces strong electron-withdrawing effects; anticancer focus

*Calculated based on substituent contributions.

Reactivity and Chemical Behavior

• Chloromethyl Group : The -CH$_2$Cl group in the target compound enables nucleophilic substitutions (e.g., with amines or thiols), a feature absent in analogues like 5-chloro-3-cyclopropyl derivatives .
• Cyclopentyl vs.
• Electrophilicity : The target compound’s chloromethyl group confers higher reactivity than sulfanyl- or phenyl-substituted analogues (e.g., 5-Chloro-3-(ethylsulfanyl)-1,2,4-thiadiazole) .

Key Findings :

• The chloromethyl group correlates with enhanced antimicrobial/antifungal activity due to electrophilic interactions with microbial enzymes .
• Bulky substituents (e.g., cyclopentyl) may reduce solubility but improve target specificity in hydrophobic pockets .
• Nitrophenyl and cyclobutyl groups are associated with anticancer activity via mechanisms like enzyme inhibition .

Biological Activity

5-(Chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole is a heterocyclic compound that has garnered attention due to its diverse biological activities. The thiadiazole moiety is known for its potential in medicinal chemistry, particularly in the development of antimicrobial and anticancer agents. This article provides a comprehensive overview of the biological activities associated with this compound, supported by research findings, data tables, and case studies.

Chemical Structure and Properties

The compound features a chloromethyl group and a cyclopentyl substituent attached to the thiadiazole ring. Its structure can be represented as follows:

$$\text{C}_7\text{H}_8\text{ClN}_3\text{S}$$

This configuration contributes to its unique reactivity and biological properties.

Antimicrobial Activity

5-(Chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole has shown promising antimicrobial properties. Compounds with similar thiadiazole structures have been reported to exhibit significant activity against various pathogens. For instance:

Compound	Activity	Reference
5-(Chloromethyl)-3-cyclopentyl-1,2,4-thiadiazole	Broad-spectrum antimicrobial
5-(Bromomethyl)-3-cyclopentyl-1,2,4-thiadiazole	Enhanced antibacterial activity
2-Amino-5-cyclohexyl-1,3,4-thiadiazole	Significant against Gram-positive bacteria

The presence of the chloromethyl group is believed to enhance the compound's reactivity towards microbial targets.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiadiazole derivatives. For example:

• In vitro studies demonstrated that derivatives of 1,3,4-thiadiazoles exhibited cytotoxic effects against various cancer cell lines such as MCF-7 (breast cancer) and HepG2 (liver cancer). The IC50 values for some derivatives were reported as low as 0.28 µg/mL for MCF-7 cells .
• Mechanism of Action : The anticancer activity is often linked to the induction of apoptosis and cell cycle arrest. For instance, compounds have been shown to activate caspases involved in apoptosis pathways .

Cell Line	IC50 (µg/mL)	Mechanism
MCF-7	0.28	G2/M phase arrest
HepG2	9.6	Apoptosis induction

Other Biological Activities

The broader spectrum of biological activities associated with 1,3,4-thiadiazole derivatives includes:

• Antidiabetic : Some derivatives have shown potential in managing blood glucose levels.
• Anti-inflammatory : Compounds have been reported to reduce inflammation markers.
• Anticonvulsant : Certain derivatives exhibit efficacy in seizure models .

Case Studies

• Study on Anticancer Efficacy : A study evaluated a series of thiadiazole derivatives against MCF-7 and HepG2 cell lines. The results indicated that modifications at the 4-position significantly enhanced cytotoxicity compared to unmodified compounds .
• Antimicrobial Evaluation : Another study focused on the antimicrobial properties of various thiadiazole derivatives against resistant strains of bacteria such as MRSA. Results indicated that certain substitutions improved activity significantly .